Cas no 1178103-45-1 (5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid)

• Product Name: 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid
• CAS No: 1178103-45-1
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD18321063
• CID: 2615522
• PubChem ID: 53211226
• Update Time: 2025-06-27

5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid
• 1178103-45-1
• 5-Methoxy-2-(2,4,6-trifluorophenyl)benzoic acid, 95%
• DTXSID00681257
• MFCD18321063
• 2',4',6'-Trifluoro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18321063
• Inchi： 1S/C14H9F3O3/c1-20-8-2-3-9(10(6-8)14(18)19)13-11(16)4-7(15)5-12(13)17/h2-6H,1H3,(H,18,19)
• InChI Key： BVPNMJGDTSNSNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC(=CC=1C(=O)O)OC)F)F

Computed Properties

• Exact Mass: 282.05
• Monoisotopic Mass: 282.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.3

Additional information on 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid

5-Methoxy-2-(2,4,6-Trifluorophenyl)Benzoic Acid: A Comprehensive Overview

The compound 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid, with CAS No. 1178103-45-1, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a trifluorophenyl group and a methoxy substituent. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid in drug development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific receptors or enzymes. The trifluorophenyl group is known to enhance the lipophilicity of the molecule, which is a critical factor in drug absorption and bioavailability. Additionally, the methoxy group contributes to hydrogen bonding capabilities, further enhancing the molecule's interaction with biological systems.

In terms of synthesis, 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid can be prepared through various routes, including Friedel-Crafts acylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of the product.

The chemical stability of 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid has also been a subject of interest. Studies have shown that the compound exhibits remarkable thermal stability under standard conditions, making it suitable for use in high-temperature applications. Furthermore, its resistance to oxidative degradation has been attributed to the electron-withdrawing effects of the trifluorophenyl group.

From an analytical standpoint, 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into its molecular structure and purity. Recent innovations in analytical chemistry have allowed for even more precise characterization methods, ensuring that the compound meets stringent quality control standards.

In conclusion, 5-methoxy-2-(2,4,6-trifluorophenyl)benzoic acid, with CAS No. 1178103-45-1, stands as a testament to the ongoing advancements in organic synthesis and materials science. Its unique properties and versatile applications continue to make it a focal point for researchers across various disciplines.